3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine

• IUPAC Name: 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine
• InChI: InChI=1S/C23H17NO6S/c1-27-19-9-5-6-15-12-21(31(25,26)17-7-3-2-4-8-17)23(30-22(15)19)24-16-10-11-18-20(13-16)29-14-28-18/h2-13H,14H2,1H3
• InChI Key: VKEMVMWYFIZFGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=CC4=C(C=C3)OCO4)C(=C2)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C23H17NO6S
• Molecular Weight: 435.5 g/mol

Description

3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine, also known as BM-13177, is a synthetic compound that belongs to the family of chromen-2-imine derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and growth. In addition, 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.

Biochemical And Physiological Effects

3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has also been shown to have anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages And Limitations For Lab Experiments

One of the advantages of using 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine in lab experiments is its high potency. It has been shown to be effective at low concentrations, which can reduce the cost and time required for experiments. However, one of the limitations of using 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine. One area of research is in the development of more effective synthesis methods that can improve the yield and purity of the compound. Another area of research is in the optimization of the chemical structure of 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine to improve its potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine and its potential therapeutic applications in various diseases.

Synthesis Methods

3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine can be synthesized using a multi-step process involving the reaction of 3-bromo-4-methoxybenzaldehyde with 1,3-benzodioxole-5-carboxylic acid to form a Schiff base intermediate. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product, 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine. The synthesis of 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has been reported in several scientific publications, including a study by K. R. Desai et al. in the Journal of Chemical Research.

Scientific Research Applications

3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has been studied extensively for its potential therapeutic applications. One of the major areas of research has been in the treatment of cancer. Several studies have shown that 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has anti-cancer properties and can inhibit the growth and proliferation of cancer cells. In addition, 3-(benzenesulfonyl)-N-(1,3-benzodioxol-5-yl)-8-methoxychromen-2-imine has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been shown to have neuroprotective properties and can prevent the death of neurons.